Cas no 1803859-59-7 (2-Iodobenzo[d]oxazole-7-methanol)

• Product Name: 2-Iodobenzo[d]oxazole-7-methanol
• CAS No: 1803859-59-7
• MF: C₈H₆INO₂
• MW: 275.043214321136
• CID: 4818131
• Update Time: 2025-06-25

2-Iodobenzo[d]oxazole-7-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzo[d]oxazole-7-methanol

• Inchi： 1S/C8H6INO2/c9-8-10-6-3-1-2-5(4-11)7(6)12-8/h1-3,11H,4H2
• InChI Key： BFSSWDSUTUPGCT-UHFFFAOYSA-N
• SMILES： IC1=NC2=CC=CC(CO)=C2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3

Additional information on 2-Iodobenzo[d]oxazole-7-methanol

Recent Advances in the Study of 2-Iodobenzo[d]oxazole-7-methanol (CAS: 1803859-59-7) and Its Applications in Chemical Biology and Medicine

The compound 2-Iodobenzo[d]oxazole-7-methanol (CAS: 1803859-59-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the versatility of 2-Iodobenzo[d]oxazole-7-methanol as a building block in organic synthesis. Its iodine substituent and oxazole core make it an attractive candidate for cross-coupling reactions, enabling the construction of complex heterocyclic frameworks. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a palladium-catalyzed cyclization, achieving high yields and excellent purity. The study also explored its reactivity in Suzuki-Miyaura couplings, opening new avenues for the development of structurally diverse analogs.

In terms of biological activity, preliminary investigations have revealed promising results. A recent in vitro screening conducted by researchers at the University of Cambridge showed that 2-Iodobenzo[d]oxazole-7-methanol exhibits moderate inhibitory activity against several kinase targets implicated in cancer progression. Specifically, the compound demonstrated IC50 values in the low micromolar range against EGFR and VEGFR2, suggesting its potential as a starting point for the development of novel kinase inhibitors. Further structure-activity relationship (SAR) studies are currently underway to optimize its potency and selectivity.

Another notable application of 2-Iodobenzo[d]oxazole-7-methanol lies in its use as a fluorescent probe. A 2024 study published in ACS Chemical Biology reported the successful incorporation of this compound into a series of fluorescent tags for live-cell imaging. The iodine atom's heavy atom effect was found to enhance the probe's photophysical properties, making it particularly useful for studying intracellular processes. This development represents a significant advancement in chemical biology tools, offering researchers a new means to visualize and track biological events in real time.

Despite these promising findings, challenges remain in the development of 2-Iodobenzo[d]oxazole-7-methanol-based therapeutics. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Current research efforts are focused on modifying the core structure to improve these properties while maintaining or enhancing its biological activity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical candidates.

In conclusion, 2-Iodobenzo[d]oxazole-7-methanol (CAS: 1803859-59-7) represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and utility as a chemical probe, make it a compound of significant interest to the scientific community. As research continues to uncover its full potential, this molecule may pave the way for new therapeutic strategies and research tools in the coming years.